
What is the CAS number for 7-
Bromoisochroman?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Bromoisochroman

Cat. No.: B172178 Get Quote

7-Bromoisochroman: A Technical Overview
CAS Number: 149910-98-5

This technical guide serves to provide researchers, scientists, and drug development

professionals with a concise overview of 7-Bromoisochroman. While comprehensive

experimental data and specific biological applications for this compound are not extensively

documented in publicly available literature, this paper summarizes its known properties and

potential relevance within the broader context of isochroman derivatives in medicinal chemistry.

Core Compound Properties
A summary of the fundamental physicochemical properties of 7-Bromoisochroman is

presented below. This information is critical for its handling, characterization, and application in

a laboratory setting.
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Property Value Source

CAS Number 149910-98-5 [1]

Molecular Formula C₉H₉BrO [1]

Molecular Weight 213.07 g/mol [1]

Synonyms
7-bromo-3,4-dihydro-1H-

isochromene

Physical State
Not specified; likely a solid or

liquid at room temperature

Solubility Data not available

Storage Room temperature [1]

Synthesis and Characterization
Detailed, peer-reviewed experimental protocols for the synthesis of 7-Bromoisochroman are

not readily available in scientific literature. However, general synthetic strategies for related

isochroman structures often involve the cyclization of appropriate precursors. For instance, the

synthesis of isochromenes can be achieved through methods like the iodocyclization of 2-(1-

alkynyl)benzylic alcohols. The manufacturing of 7-bromo-3,4-dihydro-1H-isochromene is

undertaken by chemical suppliers, indicating that scalable synthetic routes exist.[2]

Characterization of 7-Bromoisochroman would typically involve standard analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential to

confirm the chemical structure and purity.

Mass Spectrometry (MS): To verify the molecular weight and isotopic distribution pattern

characteristic of a bromine-containing compound.

Infrared (IR) Spectroscopy: To identify characteristic functional groups present in the

molecule.
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Applications in Research and Drug Development
While specific biological activities or signaling pathway modulations for 7-Bromoisochroman
have not been reported, its structural motifs suggest potential areas of investigation for drug

development professionals.

Potential as a Building Block in Medicinal Chemistry
The isochroman scaffold is a recognized privileged structure in drug discovery, with derivatives

exhibiting a wide range of biological activities, including anticancer, anti-inflammatory, and

antimicrobial properties.[3] The presence of a bromine atom on the aromatic ring of 7-
Bromoisochroman provides a versatile chemical handle for further synthetic modifications

through various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira couplings). This

allows for the systematic exploration of the structure-activity relationship (SAR) by introducing

diverse substituents at the 7-position.

Use in PROTAC and Targeted Protein Degradation
Brominated organic molecules are of significant interest in the development of Proteolysis

Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that induce the

degradation of specific target proteins by recruiting an E3 ubiquitin ligase. The development of

novel ligands for E3 ligases or target proteins is a key area of research in this field. While there

is no direct evidence of 7-Bromoisochroman's use in PROTACs, its structure as a brominated

heterocyclic compound makes it a candidate for investigation as a fragment or building block in

the design of new protein degraders.

Experimental Protocols and Signaling Pathways: A
Note on Data Availability
A thorough search of scientific databases and chemical literature did not yield specific

experimental protocols detailing the use of 7-Bromoisochroman in biological assays or as a

synthetic precursor. Similarly, there is no published information linking 7-Bromoisochroman to

the modulation of any specific signaling pathways.

Consequently, the creation of detailed experimental protocols and signaling pathway diagrams

as requested is not feasible due to the lack of available data. Researchers interested in
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exploring the potential of this compound would need to develop and validate such protocols de

novo, likely drawing inspiration from methodologies used for other isochroman derivatives.

Logical Workflow for Investigating 7-
Bromoisochroman
For researchers considering the investigation of 7-Bromoisochroman, a logical experimental

workflow is proposed below. This workflow outlines the necessary steps from initial

characterization to preliminary biological evaluation.
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Compound Acquisition and QC

Preliminary Screening

Target Identification and Validation

SAR Studies

Procure 7-Bromoisochroman

Structural Confirmation (NMR, MS)

Purity Assessment (HPLC, LC-MS)

Solubility and Stability Testing

Cytotoxicity Profiling (e.g., MTT assay)

Phenotypic Screening

Affinity-based Methods Computational Docking

Target Engagement Assays

Synthetic Modification at Bromine Position

Iterative Biological Testing

Lead Optimization
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Figure 1. A proposed experimental workflow for the characterization and evaluation of 7-
Bromoisochroman.

Conclusion
7-Bromoisochroman is a commercially available heterocyclic compound with potential

applications in medicinal chemistry and drug discovery, primarily as a synthetic intermediate.

While its specific biological properties remain uncharacterized, its structure is amenable to

chemical modification, making it a candidate for the development of novel bioactive molecules.

Further research is required to elucidate its synthetic accessibility, chemical reactivity, and

potential therapeutic applications. The absence of detailed public data underscores the

opportunity for novel research in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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